Cas no 1806546-22-4 (2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine)
1806546-22-4 structure
Product Name:2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine
CAS No:1806546-22-4
MF:C8H4ClF6N
MW:263.567481994629
CID:4801974
Update Time:2023-08-17
2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine
-
- Inchi： 1S/C8H4ClF6N/c9-3-4-5(7(10,11)12)1-2-16-6(4)8(13,14)15/h1-2H,3H2
- InChI Key： QLPDWWDUNJEQNZ-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)(F)F)=NC=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 238
- XLogP3: 3
- Topological Polar Surface Area: 12.9
2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002452-250mg |
2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine |
1806546-22-4 | 95% | 250mg |
$960.40 | 2022-03-31 | |
| Alichem | A029002452-500mg |
2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine |
1806546-22-4 | 95% | 500mg |
$1,634.45 | 2022-03-31 | |
| Alichem | A029002452-1g |
2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine |
1806546-22-4 | 95% | 1g |
$3,068.70 | 2022-03-31 |
2,4-Bis(trifluoromethyl)-3-(chloromethyl)pyridine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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